Cas no 2877638-05-4 (2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile)

• Product Name: 2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile
• CAS No: 2877638-05-4
• MF: C₁₉H₁₃N₅O
• MW: 327.339422941208
• CID: 5329192
• PubChem ID: 165435812
• Update Time: 2025-05-26

2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040860022
• 2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile
• F6709-5922
• 2877638-05-4
• 2-[3-[(2-Cyano-4-pyridinyl)oxy]-1-azetidinyl]-4-quinolinecarbonitrile

• Inchi： 1S/C19H13N5O/c20-9-13-7-19(23-18-4-2-1-3-17(13)18)24-11-16(12-24)25-15-5-6-22-14(8-15)10-21/h1-8,16H,11-12H2
• InChI Key： KVVOKXZZKNXGMQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C#N)=CC=1N1CC(OC2C=CN=C(C#N)C=2)C1

Computed Properties

• Exact Mass: 327.11201006g/mol
• Monoisotopic Mass: 327.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.5±50.0 °C(Predicted)
• pka: 1.93±0.61(Predicted)

Additional information on 2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile

Introduction to 2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile (CAS No. 2877638-05-4)

2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile (CAS No. 2877638-05-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the context of its biological activities and pharmacological properties.

The molecular structure of 2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile is composed of a quinoline core and a substituted azetidine ring, which are both known for their biological significance. The presence of the cyano group and the pyridine moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile as an inhibitor of specific protein kinases, which are key regulators of cellular signaling pathways. These kinases play crucial roles in various physiological processes, including cell growth, differentiation, and apoptosis. By modulating the activity of these kinases, 2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile may offer therapeutic benefits in the treatment of diseases such as cancer and inflammatory disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile exhibits potent inhibitory activity against the Aurora A kinase, a key player in mitotic spindle assembly and chromosome segregation. The compound was found to effectively disrupt the kinase's function, leading to cell cycle arrest and apoptosis in cancer cells. This finding underscores the potential of 2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile as an anticancer agent.

Beyond its anticancer properties, 2-{3-[(2-cyanopyridin-4-yl)oxy]azetidin-1-yl}quinoline-4-carbonitrile has also shown promise in the treatment of inflammatory conditions. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that 2-{3-[ (2-cyanopyridin - 4 - yl ) oxy ] azetidin - 1 - yl } quinoline - 4 - carbonitrile can modulate the activity of pro-inflammatory cytokines and reduce inflammation, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 2-{3-[ (2-cyanopyridin - 4 - yl ) oxy ] azetidin - 1 - yl } quinoline - 4 - carbonitrile have also been investigated to ensure its suitability for therapeutic use. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed following oral administration and has a reasonable half-life, which supports its potential for development as an oral medication.

In addition to its biological activities and pharmacokinetic properties, the safety profile of 2-{3-[ (2-cyanopyridin - 4 - yl ) oxy ] azetidin - 1 - yl } quinoline - 4 - carbonitrile has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support further clinical development and evaluation of 2-{3-[ (2-cyanopyridin - 4 - yl ) oxy ] azetidin - 1 - yl } quinoline - 4 - carbonitrile.

The ongoing research on 2-{3-[ (2-cyanopyridin - 4 - yl ) oxy ] azetidin - 1 - yl } quinoline - 4 - carbonitrile is focused on optimizing its chemical structure to enhance its potency and selectivity. Structure-based drug design approaches are being employed to identify derivatives with improved pharmacological properties. These efforts aim to develop more effective and safer therapeutic agents based on the core structure of 2-{3-[ (2-cyanopyridin - 4 - yl ) oxy ] azetidin - 1 - yl } quinoline - 4 - carbonitrile.

In conclusion, 2-{3-[ (2-cyanopyridin - 4 - yl ) oxy ] azetidin - 1 - yl } quinoline - 4 - carbonitrile (CAS No. 2877638-05-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.